Cas no 478032-02-9 ([3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE)

• Product name: [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE
• CAS No: 478032-02-9
• MF: C₁₁H₁₅N₅OS
• MW: 265.334699869156
• MDL: MFCD00794180
• CID: 5234772

[3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

• [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE
• N3,N3,N5,N5-tetramethyl-1-(thiophene-2-carbonyl)-1H-1,2,4-triazole-3,5-diamine
• Methanone, [3,5-bis(dimethylamino)-1H-1,2,4-triazol-1-yl]-2-thienyl-
• (3,5-Bis(dimethylamino)-1H-1,2,4-triazol-1-yl)(2-thienyl)methanone
• [3,5-bis(dimethylamino)-1,2,4-triazol-1-yl]-thiophen-2-ylmethanone
• Oprea1_661389
• MLS000707085
• HMS2651P23
• SMR000334477
• (3,5-bis(dimethylamino)-1H-1,2,4-triazol-1-yl)(thiophen-2-yl)methanone

• MDL： MFCD00794180
• Inchi： 1S/C11H15N5OS/c1-14(2)10-12-11(15(3)4)16(13-10)9(17)8-6-5-7-18-8/h5-7H,1-4H3
• InChI Key： MNXKNQJLDRAHLX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C(=NC(=N1)N(C)C)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 82.5

Additional information on [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE

Comprehensive Analysis of [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE (CAS No. 478032-02-9)

The compound [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE (CAS No. 478032-02-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the 1,2,4-triazole core and thienyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and functional materials, given its ability to participate in diverse chemical reactions.

One of the key reasons for the growing interest in [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE is its relevance to drug discovery. The 1,2,4-triazole scaffold is known for its bioactivity, often found in compounds with antimicrobial, antiviral, and anticancer properties. Coupled with the thienyl group, which enhances electronic properties, this compound is being explored for its potential in designing next-generation therapeutics. Recent studies have highlighted its utility in targeting specific enzymes or receptors, making it a hot topic in precision medicine discussions.

In addition to its pharmaceutical applications, CAS No. 478032-02-9 is also being investigated for its role in advanced materials. The dimethylamino groups contribute to its electron-rich nature, which is valuable in developing organic semiconductors or photocatalysts. With the rise of sustainable technologies, researchers are examining how this compound can be integrated into green chemistry initiatives, such as solar energy conversion or catalysis. Its stability and reactivity profile make it a versatile candidate for these cutting-edge applications.

The synthesis and characterization of [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE require advanced techniques, including NMR spectroscopy and mass spectrometry. These methods confirm the purity and structural integrity of the compound, which is critical for its use in high-value applications. Laboratories focusing on custom synthesis often prioritize this compound due to its demand in both academic and industrial settings. Furthermore, its CAS No. 478032-02-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and patents.

From a commercial perspective, the market for [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE is expanding, driven by its multifaceted utility. Companies specializing in fine chemicals and research reagents are increasingly listing this compound in their portfolios. Its compatibility with high-throughput screening and combinatorial chemistry further enhances its appeal. As the demand for tailor-made molecules grows, this compound is poised to play a pivotal role in innovation across multiple sectors.

Environmental and safety considerations are also paramount when working with CAS No. 478032-02-9. While it is not classified as hazardous under current regulations, proper handling protocols are essential to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best laboratory practices. The compound's stability under standard conditions makes it a reliable choice for long-term studies, but its reactivity with certain reagents warrants caution.

Looking ahead, the future of [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE appears bright. Its dual potential in life sciences and materials engineering positions it as a compound of interest for interdisciplinary research. As artificial intelligence and machine learning accelerate drug and material discovery, this molecule is likely to feature prominently in in silico screening efforts. Its structural complexity and functional diversity make it a valuable asset for scientists pushing the boundaries of innovation.

In conclusion, [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](2-THIENYL)METHANONE (CAS No. 478032-02-9) represents a fascinating intersection of chemistry and technology. Whether in the context of drug development, material science, or sustainable solutions, its versatility continues to inspire new avenues of exploration. For researchers and industry professionals alike, staying abreast of the latest developments related to this compound is essential for leveraging its full potential.